tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate, also known as TIPPC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TIPPC is a piperidine derivative that contains an imidazole ring, making it a potential candidate for a wide range of applications in pharmaceutical research.
Mechanism of Action
Tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate exerts its pharmacological effects by inhibiting the activity of reactive oxygen species (ROS) and reactive nitrogen species (RNS), which are known to cause cellular damage and contribute to the development of various diseases. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is responsible for the production of antioxidant enzymes that protect cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to reduce oxidative stress and inflammation in various animal models. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate is its high potency and selectivity towards ROS and RNS. However, this compound has poor solubility in water, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for the research and development of tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate. One potential direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the development of novel formulations of this compound that improve its solubility and bioavailability. Additionally, further studies are needed to investigate the potential use of this compound in the treatment of other diseases such as cardiovascular disease and diabetes.
Synthesis Methods
The synthesis of tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-hydroxypiperidine-1-carboxylate with 1H-imidazole-5-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dichloromethane (DCM) under reflux conditions.
Scientific Research Applications
Tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate has been extensively studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to possess antioxidant and anti-inflammatory properties, making it a potential candidate for the prevention and treatment of oxidative stress-related diseases.
Properties
173469-30-2 | |
Molecular Formula |
C13H21N3O3 |
Molecular Weight |
267.32 g/mol |
IUPAC Name |
tert-butyl 4-hydroxy-4-(1H-imidazol-5-yl)piperidine-1-carboxylate |
InChI |
InChI=1S/C13H21N3O3/c1-12(2,3)19-11(17)16-6-4-13(18,5-7-16)10-8-14-9-15-10/h8-9,18H,4-7H2,1-3H3,(H,14,15) |
InChI Key |
DKRXNASSCMPJDV-UHFFFAOYSA-N |
SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C2=CN=CN2)O |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C2=CN=CN2)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.